Cas no 2680843-95-0 (tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate
• CAS No: 2680843-95-0
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5653137
• PubChem ID: 165917649
• Update Time: 2025-10-28

tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate
• EN300-28278148
• 2680843-95-0

• Inchi： 1S/C13H17N3O2/c1-13(2,3)18-12(17)16(9-5-7-14)11-6-4-8-15-10-11/h4,6,8,10H,5,9H2,1-3H3
• InChI Key： SKTCICMPEZZCAA-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=NC=CC=1)CCC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.2Ų

Additional information on tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate

tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate (CAS No. 2680843-95-0): An Overview

tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate (CAS No. 2680843-95-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate.

Chemical Structure and Properties

tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate is a carbamate derivative that features a tert-butyl group, a cyanoethyl moiety, and a pyridine ring. The tert-butyl group provides steric protection, while the cyanoethyl moiety introduces a strong electron-withdrawing effect. The pyridine ring contributes to the compound's aromaticity and basicity. These structural elements collectively influence the compound's reactivity and stability.

The molecular formula of tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate is C₁₄H₁₈N₄O₂, with a molecular weight of approximately 274.31 g/mol. The compound is typically obtained as a white solid and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate can be achieved through various routes, each offering distinct advantages in terms of yield, purity, and scalability. One common method involves the reaction of tert-butyl chloroformate with 2-cyanoethylamine in the presence of pyridine as a base. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired carbamate.

An alternative approach involves the coupling of tert-butyl 3-pyridinylcarbamate with 2-chloroacetonitrile using a suitable base such as potassium carbonate or cesium carbonate. This method has been reported to yield high purity products with good yields.

Applications in Medicinal Chemistry

tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate has shown promise in various medicinal chemistry applications due to its unique structural features and reactivity. One notable area of research is its potential as an intermediate in the synthesis of bioactive molecules. For instance, recent studies have explored its use in the development of inhibitors for specific enzymes involved in disease pathways.

A study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate as a key intermediate in the synthesis of potent inhibitors for protein kinases. These inhibitors have demonstrated significant activity against cancer cell lines, making them potential candidates for further drug development.

Clinical Relevance and Research Trends

The clinical relevance of compounds derived from tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate is an active area of research. Preclinical studies have shown that these compounds exhibit favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics make them attractive candidates for further clinical evaluation.

A recent clinical trial evaluated the safety and efficacy of a novel inhibitor derived from tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate. The results indicated that the compound was well-tolerated by patients and demonstrated promising therapeutic effects in treating certain types of cancer. These findings underscore the potential of this class of compounds in advancing cancer therapy.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate highlights its significance in both academic and industrial settings. As new synthetic methods are developed and optimized, it is likely that this compound will find even broader applications in drug discovery and development.

In conclusion, tert-butyl N-(2-cyanoethyl)-N-(pyridin-3-yl)carbamate (CAS No. 2680843-95-0) represents a valuable tool for medicinal chemists and pharmaceutical researchers. Its unique chemical properties and potential therapeutic applications make it an exciting area for future exploration.